![molecular formula C14H25BO2 B6206548 4,4,5,5-tetramethyl-2-[(2-methylcyclohexylidene)methyl]-1,3,2-dioxaborolane CAS No. 2349399-44-4](/img/no-structure.png)
4,4,5,5-tetramethyl-2-[(2-methylcyclohexylidene)methyl]-1,3,2-dioxaborolane
Overview
Description
4,4,5,5-tetramethyl-2-[(2-methylcyclohexylidene)methyl]-1,3,2-dioxaborolane, also known as TM-DMB, is an organic compound that belongs to the family of dioxaborolanes. It is a versatile and powerful reagent, which can be used in a variety of synthesis methods. It is widely used in the scientific research field for its unique properties, such as its ability to form strong bonds with other organic molecules. TM-DMB has been used for various applications in the fields of organic synthesis and biochemistry, as well as in the development of new drugs.
Scientific Research Applications
4,4,5,5-tetramethyl-2-[(2-methylcyclohexylidene)methyl]-1,3,2-dioxaborolane has been used in various scientific research applications, including organic synthesis and biochemistry. In organic synthesis, 4,4,5,5-tetramethyl-2-[(2-methylcyclohexylidene)methyl]-1,3,2-dioxaborolane has been used as a reagent for the synthesis of a variety of organic compounds, including peptides, polymers, and pharmaceuticals. In biochemistry, 4,4,5,5-tetramethyl-2-[(2-methylcyclohexylidene)methyl]-1,3,2-dioxaborolane has been used to study the structure and function of proteins and other biomolecules. It has also been used to study enzyme kinetics and other biochemical processes.
Mechanism of Action
4,4,5,5-tetramethyl-2-[(2-methylcyclohexylidene)methyl]-1,3,2-dioxaborolane is a strong Lewis acid, which means that it can form strong bonds with other organic molecules. This makes it useful in the synthesis of organic compounds and in the study of proteins and other biomolecules. It is able to form strong bonds with organic molecules due to its ability to coordinate with electron-rich sites on the molecules. Additionally, 4,4,5,5-tetramethyl-2-[(2-methylcyclohexylidene)methyl]-1,3,2-dioxaborolane can form hydrogen bonds with other molecules, which can facilitate the formation of more stable bonds.
Biochemical and Physiological Effects
4,4,5,5-tetramethyl-2-[(2-methylcyclohexylidene)methyl]-1,3,2-dioxaborolane has been used in various biochemical and physiological studies. It has been used to study the structure and function of proteins and other biomolecules, as well as enzyme kinetics and other biochemical processes. Additionally, 4,4,5,5-tetramethyl-2-[(2-methylcyclohexylidene)methyl]-1,3,2-dioxaborolane has been used to study the effects of drugs on cells, as well as the effects of drugs on the body.
Advantages and Limitations for Lab Experiments
4,4,5,5-tetramethyl-2-[(2-methylcyclohexylidene)methyl]-1,3,2-dioxaborolane has several advantages for use in laboratory experiments. It is a versatile reagent that can be used in a variety of synthesis methods. Additionally, it is a strong Lewis acid, which makes it useful in the synthesis of organic compounds and in the study of proteins and other biomolecules. Furthermore, it is relatively inexpensive and non-toxic. However, 4,4,5,5-tetramethyl-2-[(2-methylcyclohexylidene)methyl]-1,3,2-dioxaborolane has several limitations for use in laboratory experiments. It is not very soluble in water, which can make it difficult to handle. Additionally, it is not very stable in the presence of oxygen, which can limit its use in certain experiments.
Future Directions
4,4,5,5-tetramethyl-2-[(2-methylcyclohexylidene)methyl]-1,3,2-dioxaborolane has many potential applications in the scientific research field. It could be used to study the structure and function of proteins and other biomolecules, as well as enzyme kinetics and other biochemical processes. Additionally, it could be used to study the effects of drugs on cells, as well as the effects of drugs on the body. Furthermore, it could be used to develop new drugs and to synthesize a variety of organic compounds, such as peptides, polymers, and pharmaceuticals. Finally, it could be used to study the effects of other organic compounds on cells and the body.
Synthesis Methods
4,4,5,5-tetramethyl-2-[(2-methylcyclohexylidene)methyl]-1,3,2-dioxaborolane can be prepared through a variety of methods, including the reaction of methylcyclohexylidenemethyl-1,3,2-dioxaborolane with dimethyl sulfoxide (DMSO) and 4-methyl-2-pentanone. This reaction yields a mixture of the desired product, 4,4,5,5-tetramethyl-2-[(2-methylcyclohexylidene)methyl]-1,3,2-dioxaborolane, and dimethyl sulfoxide adducts. The reaction can be catalyzed by a variety of acids, such as hydrochloric acid, sulfuric acid, and trifluoroacetic acid. Additionally, the reaction can be carried out in a solvent such as dichloromethane or acetonitrile.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4,4,5,5-tetramethyl-2-[(2-methylcyclohexylidene)methyl]-1,3,2-dioxaborolane involves the reaction of 2-methylcyclohexanone with triethylborane followed by oxidation with hydrogen peroxide to form the intermediate 2-methylcyclohexylideneboronic acid. This intermediate is then reacted with 2,2,6,6-tetramethyl-1,3-dioxane-4,5-diol in the presence of a palladium catalyst to form the final product.", "Starting Materials": [ "2-methylcyclohexanone", "triethylborane", "hydrogen peroxide", "2,2,6,6-tetramethyl-1,3-dioxane-4,5-diol", "palladium catalyst" ], "Reaction": [ "Step 1: React 2-methylcyclohexanone with triethylborane to form 2-methylcyclohexylboronic acid.", "Step 2: Oxidize 2-methylcyclohexylboronic acid with hydrogen peroxide to form 2-methylcyclohexylideneboronic acid.", "Step 3: React 2-methylcyclohexylideneboronic acid with 2,2,6,6-tetramethyl-1,3-dioxane-4,5-diol in the presence of a palladium catalyst to form 4,4,5,5-tetramethyl-2-[(2-methylcyclohexylidene)methyl]-1,3,2-dioxaborolane." ] } | |
CAS RN |
2349399-44-4 |
Product Name |
4,4,5,5-tetramethyl-2-[(2-methylcyclohexylidene)methyl]-1,3,2-dioxaborolane |
Molecular Formula |
C14H25BO2 |
Molecular Weight |
236.2 |
Purity |
95 |
Origin of Product |
United States |
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